Cas no 2172117-06-3 (2-amino(phenyl)methyl-4-(propan-2-yl)phenol)

• Product Name: 2-amino(phenyl)methyl-4-(propan-2-yl)phenol
• CAS No: 2172117-06-3
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 6276479
• PubChem ID: 165522956
• Update Time: 2025-05-22

2-amino(phenyl)methyl-4-(propan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-amino(phenyl)methyl-4-(propan-2-yl)phenol
• 2172117-06-3
• 2-[amino(phenyl)methyl]-4-(propan-2-yl)phenol
• EN300-1277149

• Inchi： 1S/C16H19NO/c1-11(2)13-8-9-15(18)14(10-13)16(17)12-6-4-3-5-7-12/h3-11,16,18H,17H2,1-2H3
• InChI Key： UWNQBSJKAZKKQV-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C1C=CC=CC=1)N)C(C)C

Computed Properties

• Exact Mass: 241.146664230g/mol
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino(phenyl)methyl-4-(propan-2-yl)phenol

2-Amino(Phenyl)methyl-4-(Propan-2-yl)Phenol: A Comprehensive Overview

The compound 2-amino(phenyl)methyl-4-(propan-2-yl)phenol, also known by its CAS number 2172117-06-3, is a fascinating organic molecule with a diverse range of applications and properties. This compound belongs to the class of phenolic compounds, which are widely studied due to their unique chemical characteristics and potential uses in various industries. The structure of this molecule consists of a phenol ring substituted with an amino group and a propan-2-yl group, making it a derivative of phenol with specific functional groups that influence its reactivity and behavior.

Recent studies have highlighted the importance of phenolic compounds in medicinal chemistry, particularly in the development of new drugs and therapeutic agents. The presence of the amino group in 2-amino(phenyl)methyl-4-(propan-2-yl)phenol adds to its versatility, as amino groups are known to enhance the solubility and bioavailability of compounds. This makes it a promising candidate for use in drug delivery systems and as a building block for more complex molecules.

In terms of synthesis, researchers have explored various methods to efficiently produce 2-amino(phenyl)methyl-4-(propan-2-yl)phenol. One notable approach involves the use of catalytic hydrogenation, which has been shown to improve both the yield and purity of the compound. This method aligns with the growing trend toward greener chemistry practices, emphasizing the use of sustainable and environmentally friendly techniques in chemical synthesis.

The physical and chemical properties of this compound are equally intriguing. Its melting point, boiling point, and solubility characteristics have been extensively studied, providing valuable insights into its behavior under different conditions. For instance, its relatively high solubility in organic solvents makes it suitable for use in organic reactions and formulations. Additionally, its stability under various pH conditions has been evaluated, which is crucial for its application in pharmaceuticals and cosmetics.

One area where 2-amino(phenyl)methyl-4-(propan-2-yl)phenol has shown significant potential is in the field of materials science. Recent research has demonstrated its ability to act as a precursor for the synthesis of advanced materials such as polymers and nanoparticles. These materials exhibit unique properties that could revolutionize industries ranging from electronics to healthcare.

Furthermore, the compound's role in biological systems is an area of active investigation. Studies have shown that it exhibits moderate antioxidant activity, which could be beneficial in preventing oxidative stress-related diseases. Its interaction with enzymes and proteins has also been explored, providing clues about its potential as a lead compound in drug discovery.

In conclusion, 2-amino(phenyl)methyl-4-(propan-2-yl)phenol is a multifaceted compound with a wide array of applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial applications.